Cas no 116668-69-0 (3-Bromodibenzothiophene 5,5-Dioxide)

• Product Name: 3-Bromodibenzothiophene 5,5-Dioxide
• CAS No: 116668-69-0
• MF: C₁₂H₇BrO₂S
• MW: 295.151781320572
• MDL: MFCD30742894
• CID: 3043646
• PubChem ID: 354334982
• Update Time: 2024-11-04

3-Bromodibenzothiophene 5,5-Dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Bromodibenzothiophene 5,5-Dioxide
• 3-Bromodibenzosulfolane
• 3-Bromodibenzothiophene Sulfone
• 3-bromodibenzothiophene S,S-dioxide
• B5268
• T70115
• 11-bromo-8??-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2,4,6,10,12-hexaene-8,8-dione
• 116668-69-0
• CS-0378069
• SCHEMBL1454928
• Dibenzothiophene, 3-bromo-, 5,5-dioxide
• MFCD30742894
• 3-Bromodibenzo[b,d]thiophene 5,5-dioxide

• MDL： MFCD30742894
• Inchi： 1S/C12H7BrO2S/c13-8-5-6-10-9-3-1-2-4-11(9)16(14,15)12(10)7-8/h1-7H
• InChI Key： XHRCPNQYOKMDIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC=CC=3S(C=2C=1)(=O)=O

Computed Properties

• Exact Mass: 293.93501g/mol
• Monoisotopic Mass: 293.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5

Experimental Properties

• Melting Point: 226.0 to 230.0 deg-C